Cas no 2060046-12-8 (2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid)
2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid
-
- Inchi: 1S/C11H11ClN2O5/c12-10-8(14(17)18)2-1-7(9(10)11(15)16)13-3-5-19-6-4-13/h1-2H,3-6H2,(H,15,16)
- InChI Key: LTZBINQKEDJHNT-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(N2CCOCC2)C=CC([N+]([O-])=O)=C1Cl
2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-337647-0.05g |
2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 0.05g |
$612.0 | 2023-05-30 | ||
| Enamine | EN300-337647-0.1g |
2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 0.1g |
$640.0 | 2023-05-30 | ||
| Enamine | EN300-337647-0.25g |
2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 0.25g |
$670.0 | 2023-05-30 | ||
| Enamine | EN300-337647-0.5g |
2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 0.5g |
$699.0 | 2023-05-30 | ||
| Enamine | EN300-337647-1.0g |
2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 1g |
$728.0 | 2023-05-30 | ||
| Enamine | EN300-337647-2.5g |
2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 2.5g |
$1428.0 | 2023-05-30 | ||
| Enamine | EN300-337647-5.0g |
2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 5g |
$2110.0 | 2023-05-30 | ||
| Enamine | EN300-337647-10.0g |
2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 10g |
$3131.0 | 2023-05-30 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01047330-1g |
2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 95% | 1g |
¥2639.0 | 2023-03-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01047330-5g |
2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid |
2060046-12-8 | 95% | 5g |
¥7644.0 | 2023-03-11 |
2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid
Introduction to 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid (CAS No. 2060046-12-8)
2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2060046-12-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and a morpholine substituent, which endows it with unique chemical and biological properties. The structural arrangement of this molecule, featuring a chloro group at the 2-position and a morpholinyl group at the 6-position of the benzoic acid core, contributes to its distinct reactivity and potential applications in drug discovery.
The morpholinyl moiety in 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid plays a crucial role in modulating its pharmacological activity. Morpholine derivatives are widely recognized for their ability to enhance binding affinity and selectivity in biological targets, making them valuable scaffolds in medicinal chemistry. The nitro group at the 4-position introduces electrophilicity, which can be exploited for further functionalization or as a pharmacophore in designing novel therapeutic agents. The chloro substituent at the 2-position adds another layer of chemical diversity, influencing both the electronic properties and metabolic stability of the compound.
In recent years, there has been a surge in research focused on developing novel benzene derivatives for their therapeutic potential. Among these, nitrobenzoic acids have emerged as promising candidates due to their versatile biological activities. Studies have demonstrated that nitrobenzoic acids can exhibit anti-inflammatory, antimicrobial, and anticancer properties, depending on their structural modifications. The specific arrangement of functional groups in 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid makes it an intriguing candidate for further exploration in these areas.
One of the most compelling aspects of 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid is its potential as a lead compound for drug development. The combination of the morpholinyl group and the nitro group creates a molecular framework that can interact with various biological targets. For instance, research has shown that nitroaromatic compounds can undergo bioactivation via enzymatic reduction, leading to reactive intermediates that may interfere with key enzymatic pathways involved in cancer cell proliferation. Additionally, morpholine derivatives have been reported to modulate neurotransmitter receptors, suggesting potential applications in treating neurological disorders.
The synthesis of 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the attachment of the morpholinyl group often necessitates nucleophilic substitution or condensation reactions. The chloro substituent can be introduced through chlorination or direct functionalization of pre-existing aromatic systems. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.
From a computational chemistry perspective, 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have revealed that the morpholinyl group interacts favorably with hydrophobic pockets in protein binding sites, while the nitro group forms hydrogen bonds with polar residues. Such insights are crucial for designing derivatives with enhanced potency and selectivity. Additionally, quantum mechanical calculations have been used to predict the electronic properties of this compound, which are essential for understanding its reactivity and metabolic fate.
The pharmacokinetic profile of 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid is another critical aspect that has been investigated. In vitro studies have shown that this compound exhibits moderate solubility in aqueous media but high solubility in organic solvents, suggesting potential challenges in formulation development. However, its stability under various storage conditions has been found to be satisfactory, which is essential for maintaining pharmaceutical efficacy. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at low concentrations but may exhibit dose-dependent effects at higher doses.
Recent advancements in drug delivery systems have opened new avenues for utilizing 2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid effectively. Nanoparticle-based delivery systems have been explored as vehicles for administering this compound due to their ability to enhance bioavailability and target specificity. Additionally, prodrug strategies have been considered to improve solubility and reduce toxicity. These innovations hold promise for translating preclinical findings into clinical applications.
The role of 2-Chloro-6-morpholin-4-yiI--3-nitrobenzoic acid in addressing unmet medical needs cannot be overstated. Its unique structural features make it a versatile scaffold for developing novel therapeutics across multiple disease areas. As research continues to uncover new biological activities and synthetic pathways, this compound is poised to play an increasingly important role in drug discovery and development.
2060046-12-8 (2-Chloro-6-morpholin-4-yl-3-nitrobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)